Cas no 38953-34-3 (2-Fluoro-4-phenylpyrimidine)

• Product Name: 2-Fluoro-4-phenylpyrimidine
• CAS No: 38953-34-3
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 4826820
• Update Time: 2025-11-01

2-Fluoro-4-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-phenylpyrimidine

• Inchi： 1S/C10H7FN2/c11-10-12-7-6-9(13-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： ACGIMGVCVHHAML-UHFFFAOYSA-N
• SMILES： FC1=NC=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8

Additional information on 2-Fluoro-4-phenylpyrimidine

2-Fluoro-4-phenylpyrimidine (CAS No. 38953-34-3): A Versatile Building Block in Pharmaceutical and Material Sciences

2-Fluoro-4-phenylpyrimidine (CAS No. 38953-34-3) is a fluorinated heterocyclic compound that has gained significant attention in recent years due to its unique chemical properties and broad applications. As a pyrimidine derivative, this compound serves as a crucial intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The presence of both fluorine and phenyl groups on the pyrimidine ring enhances its reactivity and makes it particularly valuable in medicinal chemistry.

The growing interest in fluorinated pyrimidines like 2-Fluoro-4-phenylpyrimidine stems from their ability to improve the bioavailability and metabolic stability of drug candidates. Researchers are actively exploring this compound for its potential in developing kinase inhibitors, which are crucial in cancer treatment and other therapeutic areas. Recent studies have shown that the fluoro-phenylpyrimidine scaffold can effectively modulate protein-protein interactions, making it a hot topic in drug discovery circles.

From a synthetic chemistry perspective, 2-Fluoro-4-phenylpyrimidine offers several advantages. The fluorine atom at the 2-position significantly influences the electronic properties of the molecule, while the phenyl group at the 4-position provides steric bulk that can be exploited for selective transformations. These characteristics make it an excellent candidate for cross-coupling reactions and other modern synthetic methodologies that are currently trending in organic chemistry research.

The material science applications of 2-Fluoro-4-phenylpyrimidine are equally impressive. Its rigid aromatic structure and fluorine substitution make it suitable for developing organic electronic materials, particularly in the field of organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable crystalline structures has sparked interest in its potential for creating novel molecular crystals with tailored optical properties.

Market analysis indicates growing demand for fluorinated heterocycles like 2-Fluoro-4-phenylpyrimidine, driven by the pharmaceutical industry's need for more effective and selective drug candidates. The compound's versatility has led to increased patent activity, with several recent filings highlighting its use in innovative therapeutic approaches. This trend aligns with the broader movement toward precision medicine and targeted therapies that dominate current medical research.

Quality control and analytical characterization of 2-Fluoro-4-phenylpyrimidine are critical aspects of its commercial production. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound meets the stringent purity requirements of pharmaceutical applications. The development of robust synthetic routes to produce high-purity 2-Fluoro-4-phenylpyrimidine remains an active area of process chemistry research.

Environmental considerations are increasingly important in the production and use of fluorinated compounds. Manufacturers of 2-Fluoro-4-phenylpyrimidine are adopting greener synthetic approaches, including catalytic methods and solvent optimization, to minimize waste and energy consumption. These efforts respond to the growing demand for sustainable chemistry practices across the chemical industry.

Looking to the future, 2-Fluoro-4-phenylpyrimidine is poised to play an even more significant role in scientific innovation. Its potential applications in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities are particularly exciting. As research continues to uncover new properties and applications for this versatile compound, its importance in both academic and industrial settings is certain to grow.